1-(2,4,5-trimethoxybenzyl)-3-piperidinecarbohydrazide

• IUPAC Name: 1-[(2,4,5-trimethoxyphenyl)methyl]piperidine-3-carbohydrazide
• InChI: InChI=1S/C16H25N3O4/c1-21-13-8-15(23-3)14(22-2)7-12(13)10-19-6-4-5-11(9-19)16(20)18-17/h7-8,11H,4-6,9-10,17H2,1-3H3,(H,18,20)
• InChI Key: YMJPIIDHOOSBGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CN2CCCC(C2)C(=O)NN)OC)OC
• Molecular Formula: C16H25N3O4
• Molecular Weight: 323.39 g/mol

Description

1-(2,4,5-trimethoxybenzyl)-3-piperidinecarbohydrazide, also known as Tropisetron, is a chemical compound that belongs to the class of serotonin 5-HT3 receptor antagonists. It is widely used in scientific research for its potential therapeutic applications in the treatment of various diseases and disorders.

Mechanism of Action

1-(2,4,5-trimethoxybenzyl)-3-piperidinecarbohydrazide exerts its pharmacological effects by selectively blocking the serotonin 5-HT3 receptors, which are involved in the regulation of various physiological processes, such as vomiting, pain perception, and mood regulation. By blocking these receptors, 1-(2,4,5-trimethoxybenzyl)-3-piperidinecarbohydrazide can reduce the symptoms associated with various diseases and disorders.
Biochemical and Physiological Effects:
1-(2,4,5-trimethoxybenzyl)-3-piperidinecarbohydrazide has been shown to produce a range of biochemical and physiological effects in various animal models and clinical studies. These effects include the reduction of nausea and vomiting, the modulation of pain perception, the improvement of gastrointestinal motility, and the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

1-(2,4,5-trimethoxybenzyl)-3-piperidinecarbohydrazide has several advantages for use in laboratory experiments, including its high selectivity for the serotonin 5-HT3 receptors, its well-established pharmacological profile, and its availability in various forms, such as powder or solution. However, there are also some limitations to its use, such as its potential toxicity at high doses and its potential interactions with other drugs or chemicals.

Future Directions

There are several future directions for the research and development of 1-(2,4,5-trimethoxybenzyl)-3-piperidinecarbohydrazide, including the investigation of its potential use in combination with other drugs or therapies, the exploration of its effects on other physiological processes, such as immune function or neuroprotection, and the development of new formulations or delivery methods for improved efficacy and safety.
Conclusion:
1-(2,4,5-trimethoxybenzyl)-3-piperidinecarbohydrazide is a promising chemical compound with potential therapeutic applications in the treatment of various diseases and disorders. Its well-established pharmacological profile and selective action on the serotonin 5-HT3 receptors make it an attractive target for further research and development. However, further studies are needed to fully understand its biochemical and physiological effects and to explore its potential use in combination with other drugs or therapies.

Synthesis Methods

1-(2,4,5-trimethoxybenzyl)-3-piperidinecarbohydrazide can be synthesized using a variety of methods, including the reaction of 2,4,5-trimethoxybenzyl chloride with piperidinecarbohydrazide in the presence of a base, such as potassium hydroxide, and a solvent, such as ethanol. The resulting product is then purified using various techniques, such as recrystallization or column chromatography. The purity and yield of the final product can be determined using analytical methods, such as nuclear magnetic resonance spectroscopy or high-performance liquid chromatography.

Scientific Research Applications

1-(2,4,5-trimethoxybenzyl)-3-piperidinecarbohydrazide has been extensively studied for its potential therapeutic applications in the treatment of various diseases and disorders, including chemotherapy-induced nausea and vomiting, irritable bowel syndrome, and psychiatric disorders. It has also been investigated for its potential use as an analgesic and anti-inflammatory agent.